Cas no 2229246-24-4 (1,1-difluoro-2-2-fluoro-3-(trifluoromethyl)phenylpropan-2-amine)

• Product Name: 1,1-difluoro-2-2-fluoro-3-(trifluoromethyl)phenylpropan-2-amine
• CAS No: 2229246-24-4
• MF: C₁₀H₉F₆N
• MW: 257.175583600998
• CID: 6536588
• PubChem ID: 165855029
• Update Time: 2025-10-29

1,1-difluoro-2-2-fluoro-3-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-2-fluoro-3-(trifluoromethyl)phenylpropan-2-amine
• 2229246-24-4
• EN300-1973642
• 1,1-difluoro-2-[2-fluoro-3-(trifluoromethyl)phenyl]propan-2-amine

• Inchi： 1S/C10H9F6N/c1-9(17,8(12)13)5-3-2-4-6(7(5)11)10(14,15)16/h2-4,8H,17H2,1H3
• InChI Key： WOVMQXUZDMXHGZ-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC=C(C(F)(F)F)C=1F)N)F

Computed Properties

• Exact Mass: 257.06391826g/mol
• Monoisotopic Mass: 257.06391826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2-2-fluoro-3-(trifluoromethyl)phenylpropan-2-amine

Comprehensive Overview of 1,1-difluoro-2-(2-fluoro-3-(trifluoromethyl)phenyl)propan-2-amine (CAS No. 2229246-24-4)

The compound 1,1-difluoro-2-(2-fluoro-3-(trifluoromethyl)phenyl)propan-2-amine (CAS No. 2229246-24-4) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring multiple fluorine atoms and a trifluoromethyl group, makes it a subject of interest for scientists exploring fluorinated compounds and their applications. The presence of fluorine atoms often enhances the bioavailability and metabolic stability of molecules, which is why this compound is being studied for its potential in drug discovery and material science.

In recent years, the demand for fluorinated amines has surged due to their versatility in synthesizing bioactive molecules. Researchers are particularly interested in how 1,1-difluoro-2-(2-fluoro-3-(trifluoromethyl)phenyl)propan-2-amine can be utilized in the development of novel therapeutics. Its structural motif is reminiscent of compounds used in central nervous system (CNS) targeting drugs, which aligns with current trends in neuroscience and psychiatric medication development. This connection to CNS drug research makes it a hot topic in academic and industrial circles.

The synthesis of CAS No. 2229246-24-4 involves advanced fluorination techniques, which are a focal point in modern organic chemistry. Fluorination reactions, especially those introducing difluoro and trifluoromethyl groups, are critical for creating compounds with enhanced physicochemical properties. This compound’s synthesis pathway is often discussed in the context of green chemistry, as researchers seek more sustainable methods to incorporate fluorine into organic frameworks. The push for eco-friendly synthesis routes is a major trend in chemical research today.

Another area where 1,1-difluoro-2-(2-fluoro-3-(trifluoromethyl)phenyl)propan-2-amine shows promise is in the field of agrochemicals. Fluorinated compounds are known for their ability to improve the efficacy of pesticides and herbicides. The trifluoromethyl group, in particular, is a common feature in many commercial agrochemicals due to its ability to enhance binding affinity to biological targets. This has led to increased interest in the compound’s potential applications in crop protection and sustainable agriculture.

From a regulatory perspective, CAS No. 2229246-24-4 is not classified as a hazardous material, making it accessible for research and development purposes. However, proper handling protocols are always recommended when working with fluorinated compounds to ensure safety. The compound’s stability under various conditions is another attractive feature, as it allows for flexible storage and transportation options, which are critical for industrial-scale applications.

In conclusion, 1,1-difluoro-2-(2-fluoro-3-(trifluoromethyl)phenyl)propan-2-amine is a versatile and highly studied compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique fluorinated structure positions it as a valuable building block for future innovations. As research into fluorine chemistry continues to grow, this compound is likely to remain at the forefront of scientific exploration and industrial development.